Cas no 28637-61-8 (2-(4,5-Dihydro-1H-imidazol-2-yl)aniline)

2-(4,5-Dihydro-1H-imidazol-2-yl)aniline structure
28637-61-8 structure
Product Name:2-(4,5-Dihydro-1H-imidazol-2-yl)aniline
CAS No:28637-61-8
MF:C9H11N3
MW:161.203741312027
MDL:MFCD08700379
CID:1435549
PubChem ID:10931743
Update Time:2025-04-23

2-(4,5-Dihydro-1H-imidazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-(4,5-dihydro-1H-imidazol-2-yl)-
    • 2-(4,5-DIHYDRO-1H-IMIDAZOL-2-YL)ANILINE
    • [2-(4,5-dihydro-1H-imidazol-2-yl)-phenyl]-amine
    • 28637-61-8
    • DB-181294
    • CS-0333358
    • 2-(4,5-Dihydro-1h-imidazol-2-yl)benzenamine
    • A912538
    • SCHEMBL80782
    • OCYKYFNPSYFWPB-UHFFFAOYSA-N
    • AKOS004114679
    • SS-4833
    • 2-(4,5-Dihydro-1H-imidazol-2-yl)aniline
    • MDL: MFCD08700379
    • Inchi: 1S/C9H11N3/c10-8-4-2-1-3-7(8)9-11-5-6-12-9/h1-4H,5-6,10H2,(H,11,12)
    • InChI Key: OCYKYFNPSYFWPB-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2N)=NCC1

Computed Properties

  • Exact Mass: 161.09543
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 50.41

2-(4,5-Dihydro-1H-imidazol-2-yl)aniline Pricemore >>

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2-(4,5-Dihydro-1H-imidazol-2-yl)aniline Related Literature

Additional information on 2-(4,5-Dihydro-1H-imidazol-2-yl)aniline

Comprehensive Overview of Benzenamine, 2-(4,5-dihydro-1H-imidazol-2-yl)- (CAS No. 28637-61-8)

Benzenamine, 2-(4,5-dihydro-1H-imidazol-2-yl)- (CAS No. 28637-61-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique imidazole and aniline functional groups, exhibits versatile chemical properties that make it valuable for various industrial and research applications. In this article, we delve into its molecular structure, synthesis, applications, and market trends, while addressing frequently asked questions and emerging trends in the field.

The molecular formula of Benzenamine, 2-(4,5-dihydro-1H-imidazol-2-yl)- is C9H11N3, with a molecular weight of 161.21 g/mol. Its structure features a benzene ring linked to an imidazoline moiety, which contributes to its reactivity and functionality. Researchers often explore its potential as an intermediate in the synthesis of more complex molecules, particularly in drug discovery and catalysis. The compound's stability under various conditions and its ability to participate in diverse chemical reactions make it a subject of ongoing scientific inquiry.

One of the most prominent applications of Benzenamine, 2-(4,5-dihydro-1H-imidazol-2-yl)- is in the pharmaceutical industry. Its structural framework is frequently utilized in the development of bioactive molecules, including potential treatments for neurological disorders and antimicrobial agents. Recent studies have highlighted its role in modulating enzyme activity, which aligns with the growing interest in targeted drug delivery and precision medicine. Additionally, its derivatives are being investigated for their anti-inflammatory and antioxidant properties, addressing the rising demand for novel therapeutic agents.

In the agrochemical sector, Benzenamine, 2-(4,5-dihydro-1H-imidazol-2-yl)- serves as a key intermediate in the synthesis of crop protection agents. With the global focus on sustainable agriculture and reducing environmental impact, this compound's derivatives are being explored for their potential to enhance pesticide efficiency while minimizing ecological harm. The compound's ability to interact with biological systems makes it a candidate for developing next-generation plant growth regulators and herbicides.

Material science is another area where Benzenamine, 2-(4,5-dihydro-1H-imidazol-2-yl)- finds utility. Its incorporation into polymers and coatings has been studied for improving material properties such as thermal stability and adhesion. Researchers are also examining its potential in nanotechnology, particularly in the design of functional nanomaterials for electronics and energy storage. This aligns with the increasing demand for advanced materials in renewable energy and smart devices.

The synthesis of Benzenamine, 2-(4,5-dihydro-1H-imidazol-2-yl)- typically involves the reaction of o-phenylenediamine with suitable reagents to form the imidazoline ring. Advances in green chemistry have led to more sustainable synthesis routes, reducing the use of hazardous solvents and improving yield. These innovations cater to the growing emphasis on environmentally friendly chemical processes in both academia and industry.

Market trends indicate a steady demand for Benzenamine, 2-(4,5-dihydro-1H-imidazol-2-yl)-, driven by its diverse applications. The compound is commercially available through specialized chemical suppliers, with pricing influenced by purity and scale of production. As industries continue to prioritize research and development, the demand for high-quality intermediates like this compound is expected to rise. Furthermore, regulatory compliance and quality control remain critical factors for suppliers and end-users alike.

Frequently asked questions about Benzenamine, 2-(4,5-dihydro-1H-imidazol-2-yl)- often revolve around its storage conditions, solubility, and compatibility with other chemicals. Proper handling and storage in a cool, dry environment are recommended to maintain its stability. The compound is generally soluble in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it suitable for various experimental setups. Researchers also inquire about its spectroscopic data, including NMR and IR spectra, which are essential for characterization and quality assurance.

Emerging trends in the use of Benzenamine, 2-(4,5-dihydro-1H-imidazol-2-yl)- include its integration into high-throughput screening platforms for drug discovery and its potential role in bioconjugation techniques. These applications highlight the compound's adaptability to cutting-edge technologies and its relevance in modern scientific research. As the chemical industry evolves, compounds like this will likely play a pivotal role in addressing global challenges in health, agriculture, and technology.

In conclusion, Benzenamine, 2-(4,5-dihydro-1H-imidazol-2-yl)- (CAS No. 28637-61-8) is a multifaceted compound with significant implications across multiple industries. Its unique chemical properties, coupled with its versatility in synthesis and application, make it a valuable asset for researchers and manufacturers. By staying abreast of the latest developments and market demands, stakeholders can leverage this compound to drive innovation and achieve sustainable solutions.

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